(2E,2'E)-1,1'-ethane-1,2-diylbis[2-(4-methoxybenzylidene)-1-methylhydrazine]

• IUPAC Name: N,N'-bis[(E)-(4-methoxyphenyl)methylideneamino]-N,N'-dimethylethane-1,2-diamine
• InChI: InChI=1S/C20H26N4O2/c1-23(21-15-17-5-9-19(25-3)10-6-17)13-14-24(2)22-16-18-7-11-20(26-4)12-8-18/h5-12,15-16H,13-14H2,1-4H3/b21-15+,22-16+
• InChI Key: WQYBAMSYGOQFJV-YHARCJFQSA-N
• Canonical SMILES: CN(CCN(C)N=CC1=CC=C(C=C1)OC)N=CC2=CC=C(C=C2)OC
• Isomeric SMILES: CN(/N=C/C1=CC=C(C=C1)OC)CCN(/N=C/C2=CC=C(C=C2)OC)C
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol

Description

(2E,2’E)-1,1’-ethane-1,2-diylbis[2-(4-methoxybenzylidene)-1-methylhydrazine] is a synthetic organic compound known for its unique structural properties and potential applications in various fields. This compound features a hydrazine backbone with methoxybenzylidene groups, making it an interesting subject for research in organic chemistry and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E,2’E)-1,1’-ethane-1,2-diylbis[2-(4-methoxybenzylidene)-1-methylhydrazine] typically involves the condensation of 4-methoxybenzaldehyde with 1,2-diaminoethane in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an organic solvent such as ethanol or methanol. The product is then purified through recrystallization or column chromatography to obtain the desired compound in high yield .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade solvents and catalysts, and implementing efficient purification techniques to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

(2E,2’E)-1,1’-ethane-1,2-diylbis[2-(4-methoxybenzylidene)-1-methylhydrazine] can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced hydrazine derivatives.

Substitution: The methoxy groups can be substituted with other functional groups using appropriate reagents and conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various nucleophiles and electrophiles depending on the desired substitution.

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced hydrazine compounds, and substituted benzylidene derivatives.

Scientific Research Applications

(2E,2’E)-1,1’-ethane-1,2-diylbis[2-(4-methoxybenzylidene)-1-methylhydrazine] has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of advanced materials with specific properties, such as nonlinear optical materials.

Mechanism of Action

The mechanism of action of (2E,2’E)-1,1’-ethane-1,2-diylbis[2-(4-methoxybenzylidene)-1-methylhydrazine] involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, thereby exerting its anticancer effects .

Comparison with Similar Compounds

Similar Compounds

(2E,6E)-2,6-bis-(4-hydroxy-3-methoxybenzylidene)-cyclohexanone: A synthetic curcumin analogue with reported anti-tumor and anti-metastatic properties.

(2E,5E)-2-(4-methoxybenzylidene)-5-(4-nitrobenzylidene) cyclopentanone: Known for its analgesic, antiplatelet, and anticoagulant effects.

Uniqueness

(2E,2’E)-1,1’-ethane-1,2-diylbis[2-(4-methoxybenzylidene)-1-methylhydrazine] stands out due to its unique hydrazine backbone and methoxybenzylidene groups, which confer specific chemical and biological properties